Cas no 927802-45-7 (5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid)

• Product Name: 5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid
• CAS No: 927802-45-7
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• MDL: MFCD09055078
• CID: 4780687
• Update Time: 2025-05-20

5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid
• 5-[4-(cyclopropylmethoxy)phenyl]thiophene-2-carboxylic acid

• MDL： MFCD09055078
• Inchi： 1S/C15H14O3S/c16-15(17)14-8-7-13(19-14)11-3-5-12(6-4-11)18-9-10-1-2-10/h3-8,10H,1-2,9H2,(H,16,17)
• InChI Key： HJBMBXQWLLEQEV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=CC(=CC=1)OCC1CC1

Computed Properties

• Exact Mass: 274.06636548 g/mol
• Monoisotopic Mass: 274.06636548 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 274.3
• XLogP3: 3.8
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid

Research Brief on 5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid (CAS: 927802-45-7)

5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid (CAS: 927802-45-7) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique thiophene-carboxylic acid scaffold and cyclopropylmethoxy substituent, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in treating various diseases, including inflammatory disorders and cancer.

The molecular structure of 5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid features a thiophene ring conjugated with a carboxylic acid group, which is linked to a phenyl moiety substituted with a cyclopropylmethoxy group. This structural configuration is believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways or protein-protein interactions. The compound's CAS number, 927802-45-7, serves as a unique identifier in chemical databases, facilitating its tracking in research and development efforts.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis protocol that improves yield and purity while reducing environmental impact. The protocol involves palladium-catalyzed cross-coupling reactions and selective functional group transformations, highlighting the compound's synthetic versatility.

In pharmacological research, 5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid has shown promise as a modulator of inflammatory cytokines. Preclinical studies using in vitro and in vivo models demonstrated its ability to inhibit the production of pro-inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in autoimmune diseases like rheumatoid arthritis. Additionally, its role in targeting specific kinases involved in cancer cell proliferation has been investigated, with preliminary results indicating anti-proliferative effects in certain cancer cell lines.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers are actively exploring structural analogs and prodrug strategies to enhance its therapeutic potential. The ongoing research on 5-[4-(Cyclopropylmethoxy)phenyl]-2-thiophenecarboxylic acid underscores its importance as a valuable tool in drug discovery and a potential candidate for further development in clinical settings.